N-(3,5-dimethylphenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

Specification

• CAS No.: 872988-10-8
• Molecular Formula: C19H20N4OS2
• Molecular Weight: 384.52
• IUPAC Name: N-(3,5-dimethylphenyl)-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• Standard InChI: InChI=1S/C19H20N4OS2/c1-11-7-12(2)9-15(8-11)21-17(24)10-25-18-6-5-16(22-23-18)19-13(3)20-14(4)26-19/h5-9H,10H2,1-4H3,(H,21,24)
• Standard InChI Key: JUVPESHYERJEFM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C)C)C

Introduction

N-(3,5-dimethylphenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a synthetic organic compound belonging to the class of acetamides. It features a complex molecular structure, including a phenyl ring with dimethyl substitutions, a thiazole ring, and a pyridazine moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Chemical Reactions and Transformations

This compound can undergo various chemical transformations, such as oxidation and reduction, using reagents like hydrogen peroxide and lithium aluminum hydride. The conditions for these reactions must be optimized to achieve the desired products efficiently.

Synthesis

The synthesis of N-(3,5-dimethylphenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide typically involves multi-step processes that incorporate different chemical precursors. The synthesis requires careful control of reaction conditions, including temperature, solvent choice, and the presence of catalysts, to optimize yield and purity. Industrial production may utilize automated systems for scalability and consistency.

Mechanism of Action

The compound interacts with biological targets such as enzymes or receptors, modulating enzyme activity or receptor signaling pathways, which can lead to therapeutic effects. While specific targets require further biochemical studies to elucidate mechanisms in detail, compounds of this nature often influence cellular processes.

Potential Applications

N-(3,5-dimethylphenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide has several potential applications in medicinal chemistry, particularly in drug development. Its complex structure suggests potential for diverse biological activities, making it a candidate for further research and development.

Comparison with Similar Compounds

Other compounds with similar structural features, such as N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide, have shown anti-inflammatory potency and potential as inhibitors for specific enzymes. These comparisons highlight the importance of structural modifications in achieving specific biological activities.

Research Findings

Compound	Biological Activity	Potential Applications
N-(3,5-dimethylphenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide	Potential therapeutic effects through enzyme or receptor modulation	Drug development
N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Anti-inflammatory, potential 5-LOX inhibitor	Inflammation treatment